Cas no 956076-67-8 ((2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enoic acid
• CAS No: 956076-67-8
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4667456
• Update Time: 2025-11-06

(2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazin-6-yl)-acrylic acid
• 2-Propenoic acid, 3-(3,4-dihydro-3-oxo-2H-1,4-benzoxazin-6-yl)-
• (2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enoic acid

• Inchi： 1S/C11H9NO4/c13-10-6-16-9-3-1-7(2-4-11(14)15)5-8(9)12-10/h1-5H,6H2,(H,12,13)(H,14,15)
• InChI Key： ONYVPMSGIUUCOL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=C2OCC(=O)NC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enoic acid

Introduction to (2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enoic acid (CAS No. 956076-67-8)

(2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enoic acid (CAS No. 956076-67-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a conjugated double bond and a benzoxazine ring, making it a promising candidate for various drug development efforts.

The chemical structure of (2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enoic acid is characterized by a substituted propenoic acid moiety attached to a benzoxazine ring. The presence of the conjugated double bond and the oxo group in the benzoxazine ring contributes to its unique electronic and steric properties. These properties are crucial for its potential biological activities and interactions with biological targets.

Recent studies have highlighted the potential of (2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are critical mediators of inflammatory responses.

In addition to its anti-inflammatory properties, (2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enoic acid has also shown promise in the field of cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent cell death pathways. This makes it a potential candidate for developing novel anticancer agents that target specific molecular mechanisms involved in cancer progression.

The pharmacokinetic properties of (2E)-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-y l)prop - 2 - enoic acid have also been investigated to assess its suitability for drug development. Preliminary studies suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and stability in physiological conditions, which are essential characteristics for a drug candidate.

To further understand the mechanism of action of (2E)-3-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 6 - yl ) prop - 2 - enoic acid, researchers have conducted detailed molecular docking studies. These studies have identified several potential protein targets that this compound can interact with, including enzymes involved in inflammatory pathways and proteins associated with cell survival and proliferation. The binding affinities and specific interactions with these targets provide valuable insights into the therapeutic potential of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-3-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 6 - yl ) prop - 2 - enoic acid in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings support the continued development of this compound as a potential therapeutic agent for various diseases.

In conclusion, (2E)-3-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 6 - yl ) prop - 2 - enoic acid (CAS No. 956076-67-8) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for developing novel therapeutics targeting inflammation and cancer. Ongoing research and clinical trials will further elucidate its potential benefits and pave the way for its future use in clinical practice.